Cas no 49872-75-5 (N-(3,4-Dimethylphenyl)imidodicarbonimidic diamide)

N-(3,4-Dimethylphenyl)imidodicarbonimidic diamide Properties

Names and Identifiers

• 1-(diaminomethylidene)-2-(3,4-dimethylphenyl)guanidine
• N-(3,4-Dimethylphenyl)imidodicarbonimidic diamide

• MDL： MFCD03615405
• InChIKey： VFRGNRZIYZQAOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15N5/c1-6-3-4-8(5-7(6)2)14-10(13)15-9(11)12/h3-5H,1-2H3,(H6,11,12,13,14,15)
• SMILES： NC(NC(NC1=CC=C(C)C(C)=C1)=N)=N

Computed Properties

• Exact Mass: 205.13300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 205.132746
• Heavy Atom Count: 15
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 103

Experimental Properties

• LogP: 2.49680
• PSA: 97.78000
• Refractive Index: 1.623
• Boiling Point: 438.4°C at 760 mmHg
• Flash Point: 218.9°C
• Density: 1.25